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Introduction
Potassium tetraphenylborate, with the chemical formula C24H20BK, is a salt composed of a

potassium cation (K+) and a tetraphenylborate anion ([B(C6H5)4]-). It is a white crystalline solid

that is notable for its exceptionally low solubility in water, a rare characteristic for a potassium

salt.[1][2] This property is the foundation for its primary application in analytical chemistry as a

highly effective precipitating agent for the quantitative determination of potassium ions.[2]

Beyond its use in analytical chemistry, potassium tetraphenylborate also finds applications in

the preparation of ion-selective electrodes, the extraction of specific cations from environmental

samples, and in the remediation of radioactive waste.[1][3] This technical guide provides a

comprehensive overview of the chemical and physical properties, synthesis, and key

applications of potassium tetraphenylborate, complete with detailed experimental protocols

and quantitative data.

Chemical and Physical Properties
Potassium tetraphenylborate is a stable compound with a high melting point. Its defining

characteristic is its insolubility in aqueous solutions, while it exhibits good solubility in several

organic solvents.[1][2]
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Table 1: Physicochemical Properties of Potassium
Tetraphenylborate

Property Value Reference(s)

Chemical Formula C24H20BK [2]

Molar Mass 358.33 g/mol [4]

Appearance
White to light yellow crystalline

powder
[5]

Melting Point >300 °C [4]

Solubility in Water 1.8 x 10⁻⁴ g/L (at 25 °C) [2]

Solubility Product (Ksp) 5.03 x 10⁻⁸ M² (at 25 °C) [6]

Table 2: Solubility of Potassium Tetraphenylborate in
Various Solvents
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Solvent Temperature (°C) Solubility (mol/dm³) Reference(s)

Water 25 5.02 x 10⁻⁶ [2]

Acetone 25 0.171 [3]

Acetone 28 0.117 [3]

Acetone 50 0.144 [3]

Acetonitrile 25 0.0137 [3]

Dimethylformamide

(DMF)
25 Soluble [7]

Dimethyl sulfoxide

(DMSO) - Water (20%

DMSO)

25 6.9 x 10⁻⁴ [3]

Dimethyl sulfoxide

(DMSO) - Water (40%

DMSO)

25 2.18 x 10⁻³ [3]

Dimethyl sulfoxide

(DMSO) - Water (60%

DMSO)

25 2.08 x 10⁻² [3]

Synthesis of Potassium Tetraphenylborate
Potassium tetraphenylborate can be synthesized through two primary methods: the reaction

of sodium tetraphenylborate with a potassium salt and via a Grignard reagent.

Experimental Protocol 1: Synthesis from Sodium
Tetraphenylborate and Potassium Chloride
This is the most common and straightforward method for preparing potassium
tetraphenylborate.

Materials:

Sodium tetraphenylborate (NaB(C6H5)4)
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Potassium chloride (KCl)

Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven or vacuum desiccator

Procedure:

Prepare a solution of sodium tetraphenylborate by dissolving 10.27 g (0.03 moles) in 250 mL

of distilled water.[1]

In a separate beaker, prepare a solution of potassium chloride by dissolving 2.36 g (0.032

moles) in 100 mL of distilled water.[1]

While stirring, slowly add the potassium chloride solution to the sodium tetraphenylborate

solution. A white precipitate of potassium tetraphenylborate will form immediately.[1]

Continue stirring the mixture for 10-15 minutes to ensure complete precipitation.

Filter the precipitate using a Büchner funnel and wash it several times with distilled water to

remove any soluble impurities.

Dry the collected potassium tetraphenylborate precipitate in an oven at 60°C or under

vacuum to a constant weight.[1] The expected yield is approximately 10.20 g (0.028 moles).

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

